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Compound of Interest

Compound Name: NU2058

Cat. No.: B1683949

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
the research chemical NU2058. The following procedural guidance is designed to ensure the
safe and effective use of this compound in a laboratory setting.

Product Information and Physical Data

NU2058, also known by its chemical name O(6)-Cyclohexylmethylguanine, is a potent inhibitor
of Cyclin-Dependent Kinase 2 (CDK2) and Cyclin-Dependent Kinase 1 (CDK1).[1][2][3] It is
primarily used in cancer research to induce cell cycle arrest in the G1 phase.[2] NU2058 is
intended for research use only and is not for human or veterinary use.
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Property Value Source
Chemical Name O(6)-Cyclohexylmethylguanine  [3]

CAS Number 161058-83-9 N/A
Molecular Formula C12H17Ns0 N/A
Molecular Weight 247.3 g/mol N/A
Appearance Solid powder N/A
Solubility Soluble in DMSO, not in water N/A
Purity >99% (HPLC) [3]

Personal Protective Equipment (PPE)

Due to the bioactive and potentially hazardous nature of NU2058, strict adherence to PPE

protocols is mandatory to minimize exposure.

PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile or latex gloves are

required.

Eye Protection

Safety glasses with side

shields or goggles

Must be worn at all times when

handling the compound.

Body Protection

Laboratory coat

A fully buttoned lab coat is

required.

Respiratory Protection

Not generally required

Use in a well-ventilated area. A
fume hood is recommended for

handling the powder form.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of NU2058 and ensure

laboratory safety.
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Aspect Procedure

Receiving Inspect packaging for damage upon arrival.
Handle in a well-ventilated area, preferably in a

Handling chemical fume hood, to avoid inhalation of dust.

Avoid contact with skin and eyes.

Short-Term Storage

Store at 0 - 4°C for short-term use (days to

weeks).

Long-Term Storage

Store at -20°C for long-term storage (months to

years).

Stock Solutions

Stock solutions, typically prepared in DMSO,
should be stored at -20°C.

Disposal Plan

All waste containing NU2058 must be treated as hazardous chemical waste.

Waste Type

Disposal Procedure

Solid Waste

Collect in a designated, sealed container
labeled "Hazardous Chemical Waste." This
includes contaminated consumables like pipette

tips and microfuge tubes.

Liquid Waste

Collect in a sealed, compatible container labeled
"Hazardous Chemical Waste." Do not dispose of

down the drain.

Empty Containers

Triple rinse with a suitable solvent (e.g., ethanol
or acetone). Collect the rinsate as hazardous
liquid waste. Deface the label before disposing
of the container in the appropriate solid waste

Sstream.

Experimental Protocols
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Cell Viability Assay (MTT-Based)

This protocol determines the concentration of NU2058 that inhibits cell growth by 50% (Glso).
Methodology:

o Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and
allow them to attach overnight.

o Compound Treatment: Prepare serial dilutions of NU2058 in cell culture medium. The final
concentration of the DMSO vehicle should be consistent across all wells and typically below
0.5%. Treat cells with the diluted compound for a specified period (e.g., 72 hours).

o MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
solution to each well and incubate for 2-4 hours to allow for the formation of formazan
crystals.

e Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to
dissolve the formazan crystals.

o Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a
microplate reader.

o Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control and plot
the results to determine the Glso value.
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Experimental Workflow: Cell Viability Assay
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Workflow for a typical cell viability assay.

Cell Cycle Analysis
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This protocol is used to determine the effect of NU2058 on cell cycle progression.
Methodology:

o Cell Treatment: Seed cells in appropriate culture dishes and treat with NU2058 at the desired
concentration (e.g., 10-100 uM) for a specified time (e.g., 24-48 hours).[2]

o Cell Harvesting: Harvest the cells by trypsinization and wash with ice-cold PBS.

» Fixation: Fix the cells in cold 70% ethanol while vortexing gently. Store the fixed cells at
-20°C for at least 2 hours.

» Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in a
staining solution containing a DNA-binding dye (e.g., Propidium lodide) and RNase A.

o Flow Cytometry: Analyze the stained cells using a flow cytometer to determine the
percentage of cells in each phase of the cell cycle (G1, S, and G2/M).

Signaling Pathway

NU2058 functions as a CDK inhibitor, primarily targeting CDK2 and CDK1. These kinases are
essential for cell cycle progression, particularly at the G1/S and G2/M transitions. By inhibiting
these kinases, NU2058 prevents the phosphorylation of key substrates, such as the
Retinoblastoma protein (pRb), leading to cell cycle arrest.
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NU2058 Mechanism of Action
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NU2058 inhibits CDK2, leading to G1 phase cell cycle arrest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1683949#personal-protective-equipment-for-
handling-nu2058]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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